Cas no 2549002-86-8 (1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole)

• Product Name: 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole
• CAS No: 2549002-86-8
• MF: C₂₀H₂₄N₆
• MW: 348.444763183594
• CID: 5312244
• PubChem ID: 154882911
• Update Time: 2025-07-19

1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2549002-86-8
• AKOS040728472
• F6783-6572
• 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole
• 2-[Hexahydro-5-(4-pyrimidinyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-1-(1-methylethyl)-1H-benzimidazole

• Inchi： 1S/C20H24N6/c1-14(2)26-18-6-4-3-5-17(18)23-20(26)25-11-15-9-24(10-16(15)12-25)19-7-8-21-13-22-19/h3-8,13-16H,9-12H2,1-2H3
• InChI Key： IKYALYUTXFKXDY-UHFFFAOYSA-N
• SMILES： C1(N2CC3CN(C4C=CN=CN=4)CC3C2)N(C(C)C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 348.20624479g/mol
• Monoisotopic Mass: 348.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.2±60.0 °C(Predicted)
• pka: 8.25±0.10(Predicted)

Additional information on 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole

Introduction to 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole (CAS No. 2549002-86-8)

1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2549002-86-8, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate scaffold of this molecule, comprising a benzodiazole core linked to a pyrrolopyrrole moiety and an aliphatic side chain, makes it a subject of interest for further investigation.

The benzodiazole moiety is well-known for its role in various pharmacological applications, particularly in the treatment of anxiety and related disorders. Its ability to interact with central nervous system receptors has been extensively studied, leading to the development of several marketed drugs. The addition of a pyrrolopyrrole ring system in 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole introduces additional complexity and potential for modulating biological pathways. This structural feature may contribute to the compound's ability to engage with multiple targets, thereby enhancing its therapeutic profile.

In recent years, there has been a growing interest in the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. The presence of both the benzodiazole and pyrrolopyrrole moieties in this compound suggests that it may have the potential to interact with various receptors or enzymes involved in disease processes. This multitargeting capability is particularly relevant in the context of complex diseases such as cancer and neurodegenerative disorders, where modulation of multiple pathways is often required for effective treatment.

The pyrimidin-4-yl substituent in the molecule adds another layer of complexity and may contribute to its binding affinity and selectivity. Pyrimidine derivatives are well-documented for their role in various biological processes and have been widely explored in drug discovery efforts. The incorporation of this moiety into the benzodiazole-pyrrolopyrrole framework could lead to novel interactions with biological targets, opening up new avenues for therapeutic intervention.

The synthesis and characterization of 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole have been undertaken by several research groups aiming to explore its pharmacological potential. Initial studies have shown that this compound exhibits interesting biological activities in vitro, including effects on enzymes and receptors relevant to neurological disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The aliphatic side chain present in the molecule, specifically the propan-2-yl group, may influence the physicochemical properties of the compound, such as solubility and metabolic stability. These properties are critical factors in determining the compound's bioavailability and overall efficacy as a drug candidate. By optimizing the side chain structure, researchers can fine-tune these properties to enhance the drug-like characteristics of 1-(propan-2-yl)-2-[5-(pyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole.

In conclusion, 1-(propan-2-ylium)2-[5-(pyrimidinmethyl)]methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethyl)methanone is a structurally complex organic compound with significant potential for pharmaceutical applications. Its unique combination of pharmacophores and multitargeting capabilities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.